6-Chloro-2-(3,5-difluorophenyl)benzoic acid

• IUPAC Name: 2-chloro-6-(3,5-difluorophenyl)benzoic acid
• InChI: InChI=1S/C13H7ClF2O2/c14-11-3-1-2-10(12(11)13(17)18)7-4-8(15)6-9(16)5-7/h1-6H,(H,17,18)
• InChI Key: KNEKLMLHEWUURJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C(=O)O)C2=CC(=CC(=C2)F)F
• Molecular Formula: C13H7ClF2O2
• DSSTOX Substance ID: DTXSID50689642
• Molecular Weight: 268.64 g/mol
• CAS No.: 1261921-67-8

Description

6-Chloro-2-(3,5-difluorophenyl)benzoic acid is an aromatic carboxylic acid derivative. This compound is characterized by the presence of a chloro group at the 6th position and two fluorine atoms at the 3rd and 5th positions on the phenyl ring. It is used in various chemical reactions and has applications in scientific research, particularly in the fields of organic synthesis and medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6-Chloro-2-(3,5-difluorophenyl)benzoic acid typically involves the Suzuki-Miyaura coupling reaction. This reaction is a palladium-catalyzed cross-coupling between an aryl halide and an organoboron compound. The reaction conditions usually include a base, such as potassium carbonate, and a solvent like dimethylformamide or toluene. The reaction is carried out under an inert atmosphere, typically nitrogen or argon, at elevated temperatures .

Industrial Production Methods: In an industrial setting, the production of 6-Chloro-2-(3,5-difluorophenyl)benzoic acid may involve large-scale Suzuki-Miyaura coupling reactions. The process is optimized for high yield and purity, often using continuous flow reactors to maintain consistent reaction conditions and improve efficiency .

Chemical Reactions Analysis

Types of Reactions: 6-Chloro-2-(3,5-difluorophenyl)benzoic acid undergoes various chemical reactions, including:

Substitution Reactions: The chloro and fluoro groups can be substituted by nucleophiles under appropriate conditions.

Oxidation and Reduction: The carboxylic acid group can be oxidized to form corresponding derivatives or reduced to alcohols.

Coupling Reactions: It can participate in further coupling reactions to form more complex molecules.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents like sodium hydroxide or potassium tert-butoxide in polar solvents.

Oxidation: Reagents such as potassium permanganate or chromium trioxide.

Reduction: Reagents like lithium aluminum hydride or sodium borohydride.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, nucleophilic substitution can yield various substituted benzoic acids, while reduction can produce benzyl alcohol derivatives .

Scientific Research Applications

6-Chloro-2-(3,5-difluorophenyl)benzoic acid is used in several scientific research applications:

Organic Synthesis: It serves as a building block for synthesizing more complex organic molecules.

Medicinal Chemistry: It is used in the development of pharmaceutical compounds, particularly those targeting specific enzymes or receptors.

Material Science: It can be used in the synthesis of polymers and other materials with specific properties.

Biological Studies: It is used in studies involving enzyme inhibition and receptor binding

Mechanism of Action

The mechanism of action of 6-Chloro-2-(3,5-difluorophenyl)benzoic acid involves its interaction with specific molecular targets. The chloro and fluoro groups enhance its binding affinity to certain enzymes and receptors, making it a potent inhibitor or activator in biochemical pathways. The carboxylic acid group can form hydrogen bonds with active site residues, further stabilizing the compound’s interaction with its target .

Comparison with Similar Compounds

• 2-Chloro-5-(trifluoromethyl)benzoic acid
• 3,5-Difluorophenylboronic acid
• 4-Methyl-3,5-dinitrobenzoic acid

Comparison: 6-Chloro-2-(3,5-difluorophenyl)benzoic acid is unique due to the specific positioning of the chloro and fluoro groups, which confer distinct electronic and steric properties. This makes it particularly useful in reactions where precise control over reactivity and selectivity is required. Compared to similar compounds, it offers a balance of reactivity and stability, making it versatile for various applications .